2-(Benzyloxy)-3-methoxybenzoyl chloride

• IUPAC Name: 3-methoxy-2-phenylmethoxybenzoyl chloride
• InChI: InChI=1S/C15H13ClO3/c1-18-13-9-5-8-12(15(16)17)14(13)19-10-11-6-3-2-4-7-11/h2-9H,10H2,1H3
• InChI Key: CRXDUPQUSSFOPT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC2=CC=CC=C2)C(=O)Cl
• Molecular Formula: C15H13ClO3
• Molecular Weight: 276.71 g/mol
• CAS No.: 905719-12-2

Description

2-(Benzyloxy)-3-methoxybenzoyl chloride is a useful research compound. Its molecular formula is C15H13ClO3 and its molecular weight is 276.71 g/mol. The purity is usually 95%.
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Scientific Research Applications

Advancements in Phosphazene Chemistry Research on benzyl and benzoyl-substituted oxime-phosphazenes highlights the role of 2-(Benzyloxy)-3-methoxybenzoyl chloride in the synthesis of novel phosphazene compounds. These materials, characterized by their unique structural properties, have potential applications ranging from catalysis to materials science, illustrating the broad applicability of the compound in creating functionally diverse phosphazene derivatives (Çil, Arslan, & Görgülü, 2006).

Contribution to Heterocyclic Chemistry In heterocyclic chemistry, the synthesis of complex molecules like 3-methyl-4-[3-(3-methoxybenzyl)benzylidenamino]-4,5-dihydro-1H-1,2,4-triazol-5-one, achieved through reactions involving this compound, demonstrates its importance. This work not only enriches the chemical toolbox for creating triazolone derivatives but also contributes to the development of potential pharmaceuticals, showcasing the compound's versatility in facilitating heterocyclic ring formation (Medetalibeyoğlu, Beytur, & Yüksek, 2018).

Innovations in Catalysis and Material Science The synthesis of nickel(II) N-heterocyclic carbene complexes, leveraging ester-functionalized benzimidazolium salts derived from reactions with this compound, showcases its contribution to catalysis. These complexes represent a new class of catalysts with potential applications in organic synthesis and industrial chemistry, highlighting the role of this compound in the development of novel catalytic materials (Atli, 2020).

Enhancing Anticancer Research In the realm of anticancer research, this compound contributes to the synthesis of compounds exhibiting potent antileukemic properties. By manipulating its structural framework, researchers have developed derivatives that exhibit enhanced DNA binding and antileukemic activity, offering new avenues for cancer therapy. This underscores the compound's potential in contributing to the development of novel anticancer agents with improved therapeutic profiles (Al-Mudaris et al., 2013).